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Compound of Interest

Compound Name: Hafnium(4+);tetrabromide

Cat. No.: B083106 Get Quote

Application Notes and Protocols for Air-Sensitive
Hafnium Tetrabromide
Introduction
Hafnium tetrabromide (HfBr₄) is a colorless, crystalline solid that is highly sensitive to moisture

and air.[1][2] It is a versatile precursor for the synthesis of various hafnium-containing materials,

including high-k dielectrics, catalysts, and advanced optical coatings. Due to its reactivity,

stringent air-sensitive handling and storage techniques are imperative to maintain its purity and

prevent the formation of hafnium oxides and oxybromides. This document provides a detailed

protocol for the safe and effective handling and storage of hafnium tetrabromide for

researchers, scientists, and drug development professionals.

Physicochemical Properties and Hazards
Hafnium tetrabromide is a corrosive solid that reacts with water.[1] Understanding its properties

is crucial for safe handling.

Table 1: Physicochemical and Safety Data for Hafnium Tetrabromide
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Property Value Reference

Chemical Formula HfBr₄ [1]

Molar Mass 498.106 g/mol [3]

Appearance Colorless, diamagnetic solid [1][2]

Sublimation Point 332 °C [3]

Solubility (at 25°C)

1,2-dichloroethane: 4.2 g/100g

Chloroform: 1.5 g/100g Carbon

tetrachloride: 0.06 g/100g

Water: Soluble (reacts)

[3]

Primary Hazards Moisture-sensitive, Corrosive [1]

Experimental Protocols
Storage Protocol
Proper storage is critical to maintain the integrity of hafnium tetrabromide.

Inert Atmosphere: Store hafnium tetrabromide under a dry, inert atmosphere such as argon

or nitrogen. A glove box with low moisture and oxygen levels (typically <1 ppm) is the ideal

storage environment.

Container: The primary container should be made of glass with a tightly sealing cap. For

added protection, the primary container should be placed inside a secondary, sealed

container.

Temperature: Store at room temperature in a dry, well-ventilated area away from heat

sources.

Incompatible Materials: Keep away from water, alcohols, and other protic solvents.

Handling Protocol: Weighing and Transferring in a Glove
Box
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All manipulations of hafnium tetrabromide should be performed in a controlled inert

atmosphere.

Materials:

Hafnium tetrabromide in its storage container

Spatula (Teflon® or stainless steel)

Weighing boat or vial

Analytical balance (located inside the glove box)

Reaction flask or appropriate vessel

Solvent (anhydrous)

Magnetic stir bar

Procedure:

Preparation: Ensure the glove box atmosphere is dry and inert. Place all necessary

equipment (spatula, weighing boat, reaction vessel, etc.) into the glove box antechamber

and purge with the inert atmosphere for at least three cycles.

Equilibration: Allow the hafnium tetrabromide container to equilibrate to the glove box

temperature before opening to prevent condensation.

Weighing:

Carefully open the hafnium tetrabromide container.

Using a clean, dry spatula, transfer the desired amount of the solid to a pre-tared weighing

boat or vial on the analytical balance.

Record the mass.

Tightly reseal the hafnium tetrabromide container immediately after dispensing.
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Transfer to Reaction Vessel:

Carefully add the weighed hafnium tetrabromide to the reaction vessel.

If preparing a solution, add a magnetic stir bar to the vessel.

Seal the reaction vessel before removing it from the glove box.

Protocol for Preparing a Hafnium Tetrabromide Solution
Procedure:

Weighing and Transfer: Following the protocol in section 3.2, weigh the desired amount of

hafnium tetrabromide and transfer it to a dry reaction flask containing a magnetic stir bar

inside the glove box.

Solvent Addition:

Measure the required volume of anhydrous solvent (e.g., 1,2-dichloroethane, chloroform)

using a graduated cylinder or syringe.

Slowly add the anhydrous solvent to the reaction flask containing the hafnium

tetrabromide.

Dissolution:

Seal the reaction flask.

Place the flask on a magnetic stir plate and stir until the solid is completely dissolved.

Gentle heating may be applied if necessary, depending on the solvent and desired

concentration.

Storage of Solution: If the solution is not for immediate use, store it in a tightly sealed

container under an inert atmosphere.

Visualized Workflow
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The following diagram illustrates the logical workflow for the safe handling and storage of

hafnium tetrabromide.

Workflow for Handling and Storage of Hafnium Tetrabromide
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of hafnium tetrabromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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